Cas no 1251699-00-9 (ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate)
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- HPZIIROIXZLKQS-UHFFFAOYSA-N
- ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
- AKOS024518563
- VU0520489-1
- 1251699-00-9
- F5788-0732
- ethyl 4-[2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl]piperazine-1-carboxylate
- ethyl 4-(2-(3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl)acetyl)piperazine-1-carboxylate
-
- Inchi: 1S/C18H23FN4O4/c1-2-27-18(26)21-9-7-20(8-10-21)16(24)13-22-11-12-23(17(22)25)15-5-3-14(19)4-6-15/h3-6H,2,7-13H2,1H3
- InChI Key: HPZIIROIXZLKQS-UHFFFAOYSA-N
- SMILES: N1(C(OCC)=O)CCN(C(CN2C(=O)N(C3=CC=C(F)C=C3)CC2)=O)CC1
Computed Properties
- Exact Mass: 378.17033339g/mol
- Monoisotopic Mass: 378.17033339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 73.4Ų
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5788-0732-2μmol |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate |
1251699-00-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5788-0732-5μmol |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate |
1251699-00-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5788-0732-10μmol |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate |
1251699-00-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5788-0732-20μmol |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate |
1251699-00-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5788-0732-1mg |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate |
1251699-00-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5788-0732-2mg |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate |
1251699-00-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5788-0732-3mg |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate |
1251699-00-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5788-0732-4mg |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate |
1251699-00-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5788-0732-5mg |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate |
1251699-00-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5788-0732-10mg |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate |
1251699-00-9 | 10mg |
$79.0 | 2023-09-09 |
ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate
Ethyl 4-{2-[3-(4-Fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate (CAS No. 1251699-00-9): An Overview
Ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate (CAS No. 1251699-00-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, including a fluorinated phenyl group and an imidazolidinone moiety. These structural elements contribute to its biological activity and pharmacological properties, making it a valuable candidate for various research and development initiatives.
The CAS number 1251699-00-9 serves as a unique identifier for this compound, facilitating its cataloging and reference in scientific literature and databases. The chemical structure of ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate is composed of a central piperazine ring, which is functionalized with an acetyl group substituted by an imidazolidinone ring. The imidazolidinone ring itself is further substituted with a 4-fluorophenyl group, adding to the compound's complexity and potential biological activity.
Recent studies have highlighted the importance of ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate in the context of drug discovery and development. One notable area of research involves its potential as a modulator of neurotransmitter systems, particularly in the treatment of neurological disorders. The presence of the piperazine moiety, which is known for its ability to interact with various receptors, suggests that this compound may have significant effects on central nervous system (CNS) function.
In addition to its potential CNS applications, ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate has been investigated for its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for the treatment of inflammatory diseases. The mechanism by which it exerts these effects is thought to involve the modulation of signaling pathways associated with inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.
The pharmacokinetic properties of ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate have also been studied extensively. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability and plasma stability are particularly noteworthy, suggesting that it could be administered orally in clinical settings.
Preclinical studies have provided valuable insights into the safety profile of ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate. Toxicity assessments in animal models have shown that this compound has a wide therapeutic window and low toxicity at effective doses. These findings support its further evaluation in clinical trials to assess its safety and efficacy in human subjects.
The potential therapeutic applications of ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-y l]acetyl}piperazine-1-carboxylate extend beyond neurological and inflammatory disorders. Recent research has explored its use in cancer therapy, where it has shown promise as a modulator of cell proliferation and apoptosis. Specifically, studies have demonstrated that this compound can induce cell cycle arrest and promote apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent.
In conclusion, ethyl 4-{2-[3-(4-fluorophenyl)-2-o xoimidazolidin-1-y l]acetyl}piperazine -1-carbox ylate (CAS No. 1251699 -00 -9) is a multifunctional compound with diverse biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for advancing the treatment of neurological disorders, inflammatory diseases, and cancer.
1251699-00-9 (ethyl 4-{2-[3-(4-fluorophenyl)-2-oxoimidazolidin-1-yl]acetyl}piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)